3-Bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine

• IUPAC Name: 3-bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H5BrClN3/c1-4-5(8)12-3-2-10-6(9)7(12)11-4/h2-3H,1H3
• InChI Key: NRKMUXRBIBCNJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CN=C(C2=N1)Cl)Br
• Molecular Formula: C7H5BrClN3
• Molecular Weight: 246.49 g/mol

Description

3-Bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine is a chemical compound with the molecular formula C6H3BrClN3 and a molecular weight of 246.49. It is a white to yellow solid at room temperature.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes this compound, has been well studied in the past decade due to its importance as a bioactive scaffold. The synthesis methods include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a bromine atom, a chlorine atom, and a methyl group attached to an imidazo[1,2-a]pyrazine core. The plane of the pyridine ring forms a dihedral angle with the essentially planar imidazopyrazine system.

Chemical Reactions Analysis

The chemical reactions involving imidazo[1,2-a]pyridines have been categorized into seven important categories: transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. These reactions have been well studied due to the importance of imidazo[1,2-a]pyridines as a bioactive scaffold.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid at room temperature. It has a molecular weight of 246.49.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis : Research shows the development of various imidazo[1,2-a]pyrazine derivatives, including those with structural similarities to 3-Bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine, for potential pharmaceutical applications. A study detailed the synthesis of ethyl 2-methylimidazo[1,2-a]pyrazine-3-acetates, highlighting the versatile chemical reactions possible with this class of compounds (Abignente et al., 1992).

• Multicomponent Reaction Development : A 2017 study described the development of an industrial process for preparing 3-Aminoimidazo[1,2-a]pyrazines, demonstrating the chemical utility and scalability of syntheses involving similar structures (Baenziger, Durantie, & Mathes, 2017).

• Green Chemistry Approaches : Research has been conducted on the green synthesis of N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives, showcasing the environmental and efficiency benefits of such methods in producing compounds related to this compound (Jyothi & Madhavi, 2019).

Pharmaceutical and Biological Applications

• Anti-inflammatory Properties : Ethyl 2-methylimidazo[1,2-a]pyrazine-3-acetates, related to this compound, have been evaluated for their anti-inflammatory activities, indicating potential therapeutic applications in this domain (Abignente et al., 1992).

• Antimicrobial Activity : Novel derivatives of imidazo[1,2-a]pyrazines have shown promising antimicrobial activities, suggesting their potential as antimicrobial agents. This research underscores the broad spectrum of biological activities exhibited by imidazo[1,2-a]pyrazine derivatives (Jyothi & Madhavi, 2019).

• Uterine-Relaxing and Antibronchospastic Properties : A study on imidazo[1,2-a]pyrazine derivatives revealed their potential in exhibiting uterine-relaxing and antibronchospastic activities. These findings open avenues for exploring similar compounds in the treatment of conditions related to uterine and bronchial muscle relaxation (Sablayrolles et al., 1984).

Safety and Hazards

The safety information for 3-Bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine indicates that it has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305 + P351 + P338).

Future Directions

Imidazo[1,2-a]pyridines, including 3-Bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine, have been attracting substantial interest due to their potential pharmaceutical applications. The recent advances in the synthesis of imidazo[1,2-a]pyridines from various substrates will provide new initiatives to chemists towards the synthesis of imidazo[1,2-a]pyridines and address the challenges associated with the reported methods.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this compound belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions can lead to a variety of derivatives with potential biological activity.

Result of Action

Related compounds have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Action Environment

The action, efficacy, and stability of 3-Bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine can be influenced by various environmental factors. For instance, storage conditions can affect the stability of the compound . It is recommended to store this compound under an inert gas (nitrogen or Argon) at 2-8°C .

Biochemical Analysis

Biochemical Properties

3-Bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound has been shown to interact with a variety of enzymes, including cytochrome P450 enzymes, which are crucial for the metabolism of many xenobiotics and endogenous compounds. The interaction between this compound and cytochrome P450 enzymes can lead to the modulation of enzyme activity, affecting the metabolic pathways of other substrates. Additionally, this compound has been observed to bind to certain proteins, influencing their conformation and function .

Cellular Effects

The effects of this compound on cellular processes are diverse and multifaceted. This compound has been found to influence cell signaling pathways, particularly those involved in stress responses and apoptosis. For instance, exposure to this compound can activate the MAPK/ERK pathway, leading to changes in gene expression and cellular metabolism . Furthermore, this compound has been shown to induce oxidative stress in certain cell types, resulting in the activation of antioxidant defense mechanisms and alterations in cellular homeostasis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary modes of action involves the binding of this compound to specific biomolecules, such as DNA and proteins. The binding of this compound to DNA can result in the formation of DNA adducts, which can interfere with DNA replication and transcription processes . Additionally, this compound has been shown to inhibit certain enzymes, such as topoisomerases, which play a critical role in DNA topology and cell division . These interactions can lead to changes in gene expression and cellular function.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability and long-term impact on cellular function. This compound has been found to be relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to this compound can lead to cumulative effects on cellular processes, such as sustained activation of stress response pathways and gradual changes in gene expression profiles . These long-term effects highlight the importance of considering the duration of exposure in experimental designs.

Dosage Effects in Animal Models

Studies on the dosage effects of this compound in animal models have revealed a dose-dependent response. At lower doses, this compound has been observed to exert minimal toxic effects, while higher doses can lead to significant adverse outcomes, such as hepatotoxicity and nephrotoxicity . The threshold for toxicity varies depending on the species and the route of administration. It is crucial to determine the appropriate dosage range to minimize potential side effects while maximizing the compound’s therapeutic or experimental benefits.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes. These enzymes facilitate the oxidation and subsequent conjugation of the compound, leading to its biotransformation and excretion . The metabolic flux of this compound can be influenced by the presence of other substrates or inhibitors of cytochrome P450 enzymes, highlighting the complexity of its metabolic interactions .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound has been shown to interact with ATP-binding cassette (ABC) transporters, which play a crucial role in its efflux from cells . Additionally, the distribution of this compound within tissues can be influenced by its binding affinity to plasma proteins, affecting its bioavailability and therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity and function. This compound has been found to localize predominantly in the nucleus, where it can interact with DNA and nuclear proteins . The presence of specific targeting signals or post-translational modifications may facilitate its transport to the nucleus and other organelles, influencing its subcellular distribution and biological effects .

Synthesis routes and methods

Procedure details

To a solution of 8-Chloro-2-methyl-imidazo[1,2-a]pyrazine (0.7 g, 4.18 mmol) in DCM (20 ml) is added N-bromosuccinimide (0.74 g, 4.18 mmol) and the reaction stirred at room temperature for 2 h. After this time the solution is washed with saturated aqueous solution of Na2CO3 (2×20 ml), dried (MgSO4), filtered and concentrated in vacuo to give 3-bromo-8-chloro-2-methyl-imidazo[1,2-a]pyrazine (0.771 g, 75%).